Cas no 2011141-81-2 (1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclohexane)

• Product Name: 1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclohexane
• CAS No: 2011141-81-2
• MF: C₁₃H₂₃BrO₂
• MW: 291.22452378273
• CID: 6329803
• PubChem ID: 165873575
• Update Time: 2025-10-12

1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclohexane
• 2011141-81-2
• EN300-1136093

• Inchi： 1S/C13H23BrO2/c14-11-13(7-2-1-3-8-13)16-10-9-15-12-5-4-6-12/h12H,1-11H2
• InChI Key： SSIRFLQISFUQSH-UHFFFAOYSA-N
• SMILES： BrCC1(CCCCC1)OCCOC1CCC1

Computed Properties

• Exact Mass: 290.08814g/mol
• Monoisotopic Mass: 290.08814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclohexane

Professional Introduction to Compound with CAS No. 2011141-81-2 and Product Name: 1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclohexane

1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclohexane, identified by its CAS number 2011141-81-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to a class of molecules characterized by its unique structural features, which include a bromomethyl group and a cyclobutoxyethoxy side chain attached to a cyclohexane core. Such structural motifs are particularly intriguing due to their potential applications in the synthesis of bioactive molecules, including intermediates for drug development and probes for biochemical research.

The bromomethyl substituent on the cyclohexane ring is a key functional group that facilitates various chemical transformations, such as nucleophilic substitution reactions. This reactivity makes the compound a valuable building block for constructing more complex molecules, including heterocyclic derivatives and polymers. The presence of the cyclobutoxyethoxy moiety further enhances the compound's versatility, as it introduces both steric hindrance and hydrophilic properties, which can be exploited in designing molecules with specific solubility profiles or targeting capabilities.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional intermediates in the discovery of novel therapeutic agents. For instance, studies have demonstrated that compounds featuring both bromomethyl and ether functionalities can serve as precursors for the synthesis of small-molecule inhibitors targeting various biological pathways. The cyclohexane scaffold, in particular, has been widely used in drug design due to its favorable pharmacokinetic properties and ability to mimic natural product structures.

In the realm of chemical biology, 1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclohexane has been explored as a tool for investigating enzyme mechanisms and protein-protein interactions. The bromomethyl group allows for selective labeling of biomolecules via thiol addition reactions, while the cyclobutoxyethoxy side chain can be designed to interact with specific binding pockets in proteins. Such applications are particularly relevant in the development of probes for live-cell imaging and high-throughput screening assays.

The synthesis of this compound involves multi-step organic transformations, typically starting from commercially available cyclohexanone derivatives. The introduction of the bromomethyl group is often achieved through halogenation reactions, while the etherification step requires careful control of reaction conditions to ensure regioselectivity. Advances in catalytic methods have recently enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yields.

One notable application of 1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclohexane is in the development of chiral drugs. The cyclohexane ring can exist in two enantiomeric forms, each with distinct biological activities. By controlling the stereochemistry during synthesis, researchers can produce enantiomerically pure compounds that exhibit enhanced efficacy and reduced side effects. This underscores the importance of structural diversity in pharmaceutical design and highlights the potential of this compound as a chiral building block.

The compound's unique properties also make it suitable for material science applications. For example, its ability to undergo polymerization reactions has been explored in the creation of novel polymeric materials with tailored mechanical and thermal properties. Such materials could find applications in coatings, adhesives, or even biodegradable scaffolds for tissue engineering.

From a regulatory perspective, 1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclohexane must be handled with appropriate safety measures due to its reactivity. While it is not classified as a hazardous substance under current regulations, proper laboratory protocols should be followed to minimize exposure risks. Storage conditions should also be carefully monitored to prevent degradation or unintended reactions.

The future prospects for this compound are promising, with ongoing research exploring new synthetic methodologies and applications. Collaborative efforts between academia and industry are likely to drive innovation in areas such as drug discovery, biomolecular imaging, and advanced materials development. As our understanding of molecular structure-activity relationships continues to evolve, compounds like 1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclohexane will remain indispensable tools in the chemist's arsenal.